Cas no 2172288-24-1 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid
• CAS No: 2172288-24-1
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6609696
• PubChem ID: 165819721
• Update Time: 2025-08-05

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid
• EN300-1559178
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}morpholine-2-carboxylic acid
• 2172288-24-1

• Inchi： 1S/C26H28N2O6/c29-24(28-9-10-33-23(14-28)25(30)31)13-16-11-17(12-16)27-26(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： UCJZHSADKMSVHO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N2CCOC(C(=O)O)C2)=O)C1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid

Recent Advances in the Study of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid (CAS: 2172288-24-1)

The compound 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid (CAS: 2172288-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetyl moiety makes it a versatile intermediate in peptide synthesis and drug development. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel drug candidates.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid. The study highlighted the efficiency of solid-phase peptide synthesis (SPPS) in producing high yields of the compound. The researchers also investigated the compound's stability under various physiological conditions, revealing its robustness as a potential drug candidate. The findings suggest that this compound could serve as a key intermediate in the development of peptide-based therapeutics targeting inflammatory diseases.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the biological activity of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid. The researchers conducted in vitro assays to evaluate its inhibitory effects on specific enzymes involved in cancer progression. The results demonstrated significant enzyme inhibition, suggesting its potential as an anticancer agent. Further molecular docking studies revealed strong binding affinities to key enzymatic targets, providing a structural basis for its biological activity.

The therapeutic potential of this compound extends beyond oncology. A recent preprint on bioRxiv discussed its application in neurodegenerative diseases. The study found that 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid could modulate protein aggregation pathways, a hallmark of diseases like Alzheimer's and Parkinson's. This finding opens new avenues for research into neuroprotective agents.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the importance of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid as a valuable tool in drug discovery and development.

In conclusion, the recent studies on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}morpholine-2-carboxylic acid (CAS: 2172288-24-1) highlight its multifaceted potential in chemical biology and pharmaceutical research. From its role in peptide synthesis to its therapeutic applications in cancer and neurodegenerative diseases, this compound represents a promising area of investigation. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.